1-(2,4-Difluorophenyl)-3-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)urea

• IUPAC Name: 1-(2,4-difluorophenyl)-3-[4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl]urea
• InChI: InChI=1S/C20H19F2N5O2/c1-3-29-19-11-18(23-12(2)24-19)25-14-5-7-15(8-6-14)26-20(28)27-17-9-4-13(21)10-16(17)22/h4-11H,3H2,1-2H3,(H,23,24,25)(H2,26,27,28)
• InChI Key: VDRQRFRCZGYTSC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=NC(=C1)NC2=CC=C(C=C2)NC(=O)NC3=C(C=C(C=C3)F)F)C
• Molecular Formula: C20H19F2N5O2
• Molecular Weight: 399.4 g/mol

Description

1-(2,4-Difluorophenyl)-3-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)urea is a chemical compound that has gained significant attention in scientific research. This compound is also known as MK-0457 or VX-680 and is a potent inhibitor of Aurora kinases, a group of enzymes that play a crucial role in cell division.

Scientific Research Applications

Metabolic Pathways and Drug Interaction

1-(2,4-Difluorophenyl)-3-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)urea is involved in complex metabolic pathways and has significant interactions with enzymes and other biochemical compounds. For instance, certain urea cycle disorders lead to selective depletion of branched chain amino acids despite adequate dietary protein, an effect observed in patients treated with sodium phenylbutyrate, a compound used to create alternative pathways for nitrogen excretion (Scaglia, 2010). This depletion often precedes metabolic crises, hinting at a substantial impact on the metabolism of branched chain amino acids and suggesting a potential need for better titration of protein restriction and amino acid supplementation in these patients (Scaglia et al., 2004).

Biomarker Identification

Detecting and understanding the metabolic products of this chemical can also serve as biomarkers for various health conditions. For instance, the presence of heterocyclic aromatic amines (HAAs) like AαC and PhIP in urine samples indicates exposure to carcinogens found in tobacco smoke and cooked meats, contributing to understanding the risks of liver and gastrointestinal cancers (Konorev et al., 2015).

Environmental and Health Impact Assessment

Furthermore, the chemical's metabolites and their interaction with enzymes provide insights into environmental exposures and their potential health impacts. For instance, urinary concentrations of organophosphate and pyrethroid pesticide metabolites in different populations reveal exposure levels and help assess associated health risks, shedding light on the impact of environmental pesticides on public health (Filippi et al., 2021), (Bravo et al., 2019).